Cas no 1806751-20-1 (Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806751-20-1
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4813157
• Update Time: 2025-10-09

Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H9ClF3NO4/c1-17-6-3-7(19-10(12,13)14)8(9(16)18-2)15-5(6)4-11/h3H,4H2,1-2H3
• InChI Key： PTOZRMRZVRMGPL-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(=C(C(=O)OC)N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806751-20-1): A Comprehensive Overview

Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806751-20-1) is a versatile compound with significant potential in various applications, particularly in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique chemical structure, has garnered attention for its potential as an intermediate in the synthesis of novel pharmaceuticals and agrochemicals. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.

Chemical Structure and Properties

Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate is a pyridine derivative with a methyl ester group at the 6-position, a chloromethyl group at the 2-position, a methoxy group at the 3-position, and a trifluoromethoxy group at the 5-position. The presence of these functional groups imparts unique chemical and physical properties to the compound. The chloromethyl group can undergo nucleophilic substitution reactions, making it useful as a reactive intermediate in synthetic pathways. The methoxy and trifluoromethoxy groups contribute to the compound's lipophilicity and electronic properties, which are crucial for its biological activity.

The molecular formula of Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate is C₁₂H₁₁ClF₃N₂O₄, with a molecular weight of approximately 317.67 g/mol. The compound is typically obtained as a colorless or pale yellow liquid or solid, depending on its purity and storage conditions. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate has been reported using various methodologies. One common approach involves the reaction of 2-chloro-3-methoxy-5-trifluoromethoxypyridine with methyl chloroformate in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution at the chloroformate group, leading to the formation of the desired ester product.

An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions. For example, the coupling of 2-chloro-3-methoxy-5-trifluoromethoxypyridine with methyl bromoacetate in the presence of palladium(II) acetate and a suitable ligand can yield Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate. This method offers high yields and good functional group tolerance, making it suitable for large-scale production.

Applications in Medicinal Chemistry

Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate has shown promise as an intermediate in the synthesis of novel pharmaceuticals. Its unique chemical structure allows for the introduction of various functional groups through subsequent reactions, enabling the design of compounds with specific biological activities. Recent research has focused on its potential as a building block for antiviral agents, anticancer drugs, and central nervous system (CNS) modulators.

A study published in the Journal of Medicinal Chemistry reported the use of Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate in the synthesis of a series of pyridine-based antiviral agents. These compounds exhibited potent inhibitory activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The chloromethyl group was found to be crucial for enhancing antiviral potency by facilitating interactions with viral proteins.

In another study, researchers at a leading pharmaceutical company utilized Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate to develop novel anticancer agents targeting specific signaling pathways involved in tumor growth and metastasis. The resulting compounds showed promising antiproliferative effects in vitro and were effective in reducing tumor burden in animal models of human cancer.

Applications in Agrochemicals

Beyond medicinal chemistry, Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate has also found applications in agrochemical research. Its structural features make it an attractive candidate for developing new herbicides and insecticides with improved efficacy and reduced environmental impact.

A recent study published in Pesticide Biochemistry and Physiology explored the use of Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate as an intermediate in the synthesis of pyridine-based herbicides. These herbicides demonstrated selective activity against broadleaf weeds while showing minimal toxicity to crops. The presence of the trifluoromethoxy group was found to enhance herbicidal activity by increasing lipophilicity and improving target site binding.

In addition to herbicides, researchers have investigated the potential of Methyl 2-(chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-6-carboxylate as an intermediate for developing new insecticides. A study published in Pest Management Science reported that compounds derived from this intermediate exhibited strong insecticidal activity against several economically important pests, including aphids and whiteflies. The chloromethyl group played a key role in enhancing insecticidal potency by facilitating interactions with insect nervous system receptors.

Safety Considerations and Environmental Impact

The safety profile and environmental impact of chemicals are critical factors to consider during their development and application. While specific data on the safety and environmental impact of Methyl 2-(chloromethyl)-3-meth oxy -5 -( trif luoro meth oxy ) pyri dine -6 -car boxy late strong > are limited , general guidelines for handling pyri dine derivatives can be applied . Proper personal protective equipment (PPE), such as gloves , goggles , and lab coats , should be worn when handling this compound . Additionally , appropriate ventilation should be maintained to prevent inhalation exposure . p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > article > response >